BE“GHE Validation & Comparative

Check Availability & Pricing

Reproducibility of Research on 8-
(Hydroxyamino)-8-oxooctanoic acid: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

8-(Hydroxyamino)-8-oxooctanoic
Compound Name: d
aci

Cat. No. B3047937

Currently, there is a notable absence of published studies specifically addressing the
reproducibility of research findings concerning 8-(Hydroxyamino)-8-oxooctanoic acid. This
guide, therefore, focuses on presenting the available chemical and synthesis-related
information for this compound, alongside data for related molecules to provide a contextual
understanding for researchers, scientists, and drug development professionals. Without direct
comparative experimental data, this document serves as a foundational resource for those
interested in working with this molecule.

Chemical Properties and Synthesis Precursors

8-(Hydroxyamino)-8-oxooctanoic acid, also known as octanedioic acid hydroxyamide, is a
derivative of octanoic acid.[1] Its chemical structure and properties are summarized in the table
below.
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IUPAC Name

8-(hydroxyamino)-8-

oxooctanoic acid

[1]

Molecular Formula C8H15N0O4 [1]

Molecular Weight 189.21 g/mol [1]

CAS Number 149647-86-9 [1]
Octanedioic acid

Synonyms hydroxyamide, UNII- [1]

S4CYV8B6ENG

Key precursors for the synthesis of 8-(Hydroxyamino)-8-oxooctanoic acid include
octanedioic acid (suberic acid) and its derivatives.

Insights from Related Compounds: Synthesis of 8-
Aminooctanoic Acid

While detailed experimental protocols for the synthesis of 8-(Hydroxyamino)-8-oxooctanoic
acid are not readily available in the reviewed literature, examining the synthesis of a
structurally related compound, 8-aminooctanoic acid, can provide valuable insights into
potential synthetic strategies. 8-Aminooctanoic acid is a versatile molecule used in the
synthesis of polyamides and as a linker in biochemical and pharmaceutical applications.[2]

A common synthetic route to 8-aminooctanoic acid starts from cyclooctanone and involves a
Beckmann or Schmidt rearrangement to form a lactam, which is then hydrolyzed.[2] Another
pathway involves the hydrolysis of methyl 8-aminooctanoate.[2]

Potential Synthetic Workflow

Based on the synthesis of related compounds, a hypothetical workflow for the synthesis of 8-
(Hydroxyamino)-8-oxooctanoic acid can be proposed. This workflow is for illustrative
purposes and would require experimental validation.
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Caption: A potential, unverified synthetic route to 8-(Hydroxyamino)-8-oxooctanoic acid.

Limitations and Future Directions

The lack of published data on the biological activity, signaling pathways, and comparative
performance of 8-(Hydroxyamino)-8-oxooctanoic acid presents a significant gap in the
scientific literature. Future research should focus on:

o Establishing and publishing detailed, reproducible protocols for the synthesis and purification
of 8-(Hydroxyamino)-8-oxooctanoic acid.

 Investigating its biological effects in relevant in vitro and in vivo models.

o Conducting comparative studies against other relevant compounds to understand its relative
efficacy and potential applications.

Without such foundational research, the reproducibility and potential utility of 8-
(Hydroxyamino)-8-oxooctanoic acid in any scientific or therapeutic context remain
unevaluated. Researchers are encouraged to approach work with this compound with a focus
on rigorous methodology and transparent reporting to build a reliable body of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reproducibility of Research on 8-(Hydroxyamino)-8-
oxooctanoic acid: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047937#reproducibility-of-published-research-
findings-on-8-hydroxyamino-8-oxooctanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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